Cas no 850568-74-0 ((3-sulfamoylphenyl)boronic acid)

• Product Name: (3-sulfamoylphenyl)boronic acid
• CAS No: 850568-74-0
• MF: C₆H₈BNO₄S
• MW: 201.008020401001
• MDL: MFCD06659840
• CID: 719868
• PubChem ID: 44119323
• Update Time: 2025-09-22

(3-sulfamoylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminosulphonyl)benzeneboronic acid
• (3-sulfamoylphenyl)boronic acid
• 3-Boronobenzenesulfonamide
• 3-Sulfamoylbenzeneboronic acid
• Boronic acid B-3-(aminosulfony)pheny
• Boronic acid,B-[3-(aminosulfonyl)phenyl]-
• 3-Boronobenzenesulphonamide
• 3-sulfamoylphenylboronic acid
• Boronic acid, [3-(aminosulfonyl)phenyl]-
• (3-Aminosulphonyl)benzeneboronic acid
• 3-Sulfamoyl-benzeneboronic acid
• PMNJSWJJYWZLHU-UHFFFAOYSA-N
• EBD211852
• OR3945
• 3-boronobenzenesulfonamide, AldrichCPR
• [3-(aminosulfonyl)ph
• B-[3-(Aminosulfonyl)phenyl]boronic acid (ACI)
• Boronic acid, [3-(aminosulfonyl)phenyl]- (9CI)
• [3-(Aminosulfonyl)phenyl]boronic acid
• SCHEMBL585145
• AB26449
• DB-015895
• 850568-74-0
• A10676
• (3-AMINOSULFONYLPHENYL)BORONIC ACID
• 3-(Aminosulphonyl)benzeneboronicacid
• J-510791
• CS-W015580
• OSM-S-478
• AS-58702
• EN300-206715
• DTXSID20657136
• AKOS015833680
• MFCD06659840

• MDL： MFCD06659840
• Inchi： 1S/C6H8BNO4S/c8-13(11,12)6-3-1-2-5(4-6)7(9)10/h1-4,9-10H,(H2,8,11,12)
• InChI Key： PMNJSWJJYWZLHU-UHFFFAOYSA-N
• SMILES： O=S(C1C=C(B(O)O)C=CC=1)(N)=O

Computed Properties

• Exact Mass: 201.02700
• Monoisotopic Mass: 201.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109

Experimental Properties

• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr)
• Melting Point: 260-266°C
• Boiling Point: 496.9℃ at 760 mmHg
• Flash Point: 254.3 °C
• PSA: 109.00000
• LogP: -0.20510

(3-sulfamoylphenyl)boronic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides